Cas no 951888-33-8 (2-Bromo-4'-(thiomethyl)benzophenone)

• Product Name: 2-Bromo-4'-(thiomethyl)benzophenone
• CAS No: 951888-33-8
• MF: C₁₄H₁₁BrOS
• MW: 307.205541849136
• CID: 4722285
• Update Time: 2025-10-19

2-Bromo-4'-(thiomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-(thiomethyl)benzophenone
• (2-Bromophenyl)(4-(methylthio)phenyl)methanone

• Inchi： 1S/C14H11BrOS/c1-17-11-8-6-10(7-9-11)14(16)12-4-2-3-5-13(12)15/h2-9H,1H3
• InChI Key： KEOVUBRJPDZRAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(=CC=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Bromo-4'-(thiomethyl)benzophenone

Professional Introduction to 2-Bromo-4'-(thiomethyl)benzophenone (CAS No. 951888-33-8)

2-Bromo-4'-(thiomethyl)benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 951888-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a brominated benzophenone core with a thiomethyl substituent at the para position of one of the phenyl rings, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 2-Bromo-4'-(thiomethyl)benzophenone consists of a benzophenone backbone, which is a well-known scaffold in medicinal chemistry due to its ability to participate in diverse chemical reactions such as condensation, cyclization, and cross-coupling reactions. The presence of a bromine atom at the 2-position enhances its reactivity, particularly in palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura and Heck couplings, which are widely employed in the synthesis of complex organic molecules.

The thiomethyl group at the 4'-position introduces sulfur into the molecule, which can serve as a handle for further functionalization. Sulfur-containing compounds are often explored for their biological activity, as sulfur atoms can participate in hydrogen bonding and interact with biological targets in unique ways. This feature makes 2-Bromo-4'-(thiomethyl)benzophenone a promising building block for the development of new pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the development of novel photoreactive compounds for applications in photodynamic therapy (PDT) and photocatalysis. The benzophenone moiety is known for its ability to generate reactive oxygen species upon light irradiation, making it useful in these therapeutic contexts. The bromine atom and thiomethyl group further modulate the photophysical properties of the molecule, potentially enhancing its efficacy in such applications.

One of the most notable applications of 2-Bromo-4'-(thiomethyl)benzophenone is in the synthesis of advanced materials, particularly organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For instance, it can be used to create conjugated polymers with tailored electronic characteristics, which are essential for high-performance electronic devices.

Recent research has also explored the use of 2-Bromo-4'-(thiomethyl)benzophenone as a precursor in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals and natural products, and their synthesis often requires sophisticated methodologies. The bromine and thiomethyl groups provide multiple reaction sites that can be exploited to construct complex ring systems, opening up new avenues for drug discovery.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It can be used to introduce both bromine and sulfur functionalities into larger molecules, facilitating the construction of polycyclic structures. This capability is particularly useful in the synthesis of natural product analogs, which often require multiple steps and precise regioselectivity.

Another area where 2-Bromo-4'-(thiomethyl)benzophenone has shown promise is in the field of catalysis. The presence of both bromine and sulfur atoms allows it to act as a ligand or co-ligand in transition metal catalysis. Such catalysts are essential for many modern synthetic transformations, including asymmetric synthesis and polymerization reactions.

The compound's versatility extends to its role as an intermediate in the synthesis of bioactive molecules. For example, it can be used to prepare derivatives that exhibit antimicrobial or anti-inflammatory properties. The thiomethyl group provides a site for further derivatization, allowing chemists to fine-tune the biological activity of their target molecules.

In conclusion, 2-Bromo-4'-(thiomethyl)benzophenone (CAS No. 951888-33-8) is a multifunctional compound with broad applications across pharmaceutical chemistry, materials science, and catalysis. Its unique structural features—combining a brominated benzophenone core with a thiomethyl substituent—make it a valuable building block for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in the development of novel materials and drugs.